Cas no 1013-96-3 ((2E)-3-(2-nitrophenyl)prop-2-enoic acid)

(2E)-3-(2-nitrophenyl)prop-2-enoic acid structure

1013-96-3 structure

Product Name:(2E)-3-(2-nitrophenyl)prop-2-enoic acid

CAS No:1013-96-3

MF:C₉H₇NO₄

MW:193.156182527542

MDL:MFCD00007189

CID:83312

PubChem ID:87573708

Update Time:2024-11-26

(2E)-3-(2-nitrophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- (E)-3-(2-Nitrophenyl)acrylic acid
- RARECHEM BK HC T331
- O-NITROCINNAMIC ACID
- TRANS-3-(2-NITROPHENYL)PROPENOIC ACID
- 2-Propenoic acid, 3-(2-nitrophenyl)-, (2E)-
- 3-(2-Nitrophenyl)acrylic acid
- trans-2-Nitrocinnamic Acid
- (E)-2-Nitrocinnamic acid
- 2-NITROCINNAMIC ACID
- 2-Nitro-trans-cinnamicacid
- 2-Propenoicacid, 3-(2-nitrophenyl)-, (E)-
- Cinnamic acid, o-nitro-, (E)- (8CI)
- Cinnamicacid, o-nitro-, trans- (7CI)
- trans-o-Nitrocinnamic acid
- (E)-3-(2-Nitrophenyl)-2-propenoic acid
- AKOS BBS-00002619
- LABOTEST-BB LT00005559
- 2-Nitro-trans-cinnamic acid
- Cinnamic acid, o-nitro-
- 2-Propenoic acid, 3-(2-nitrophenyl)-
- (2E)-3-(2-nitrophenyl)prop-2-enoic acid
- 3-(2-Nitrophenyl)propenoic acid
- 3-(2-Nitrophenyl)-acrylic acid
- 3-(2-Nitrophenyl)-2-propenoic acid
- (E)-3-(2-nitrophenyl)prop-2-enoic acid
- Cinnamic acid, o-nitro- (6CI
- 2-Propenoic acid, 3-(nitrophenyl)-
- VD7QK30B69
- EINECS 210-309-4
- NCGC00246152-01
- BB 0257993
- SCHEMBL42323
- 1013-96-3
- N0356
- 612-41-9
- o-Nitrozimtsaure
- AKOS000120412
- MLS000775419
- AC-20109
- NSC-638145
- UNII-VD7QK30B69
- beta-2-nitro-trans-cinnamic acid
- NS00042015
- 3-(2-(Hydroxy(oxido)amino)phenyl)acrylic acid
- (2E)-3-(2-nitrophenyl)acrylic acid
- trans-3-(2-Nitrophenyl)acrylic acid
- A897174
- 2-NITROBENZENEPROPENOIC ACID
- F1727-0301
- CCRIS 1668
- CS-W015784
- CCRIS 2339
- SMR000368499
- 2-NitrocinnamicAcid
- BBQDLDVSEDAYAA-AATRIKPKSA-
- AMY5020
- NSC14018
- trans-3-(2-nitrophenyl)prop-2-enoic acid
- NSC638145
- EN300-17134
- A833118
- NSC-14018
- AS-9704
- Z2942852653
- MFCD00007189
- BAA01396
- HMS2742K24
- (E)-3-(2-Nitrophenyl)acrylicacid
- J-501880
- InChI=1/C9H7NO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H,(H,11,12)/b6-5+
- (2E)-3-(2-Nitrophenyl)-2-propenoic acid #
- CHEMBL1565279
- E-3-(2-nitrophenyl)propenoic acid
- NSC 14018
- trans-2-Nitrocinnamic acid, 98%
- ALBB-011739
- BBL015183
- STK414988
- MDL： MFCD00007189
- Inchi： 1S/C9H7NO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H,(H,11,12)/b6-5+
- InChI Key： BBQDLDVSEDAYAA-AATRIKPKSA-N
- SMILES： [O-][N+](C1C=CC=CC=1/C=C/C(=O)O)=O
- BRN： 2211209

Computed Properties

Exact Mass: 193.03751
Monoisotopic Mass: 193.037508
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 83.1

Experimental Properties

Density: 1.4058 (rough estimate)
Melting Point: 243-245 °C(lit.)
Boiling Point: 383.3℃ at 760 mmHg
Flash Point: 171.8℃
Refractive Index: 1.5200 (estimate)
PSA: 80.44
LogP: 2.21580

(2E)-3-(2-nitrophenyl)prop-2-enoic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： 22-24/25
RTECS：UD3642850
Storage Condition：Room temperature
Safety Term：Safety Statements 22-24/25WGK Germany 3RTECS UD3642850

(2E)-3-(2-nitrophenyl)prop-2-enoic acid Pricemore >>

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